What is trans-13-Docosenamide and its chemical structure?
What is trans-13-Docosenamide and its chemical structure?
Authored for Researchers, Scientists, and Drug Development Professionals
Foreword
Trans-13-Docosenamide, a molecule situated at the intersection of industrial chemistry and lipid biology, presents a compelling subject for in-depth study. While its isomer, cis-13-docosenamide (commonly known as erucamide), is extensively utilized as a polymer additive, the trans form remains a less-explored entity with significant research potential. This guide provides a comprehensive technical overview of trans-13-Docosenamide, moving from its fundamental chemical identity to its hypothesized biological roles and the experimental frameworks required to investigate them. As a primary fatty acid amide, its structural similarity to endogenous signaling lipids, such as the endocannabinoid anandamide, positions it as a candidate for modulating key physiological pathways. This document is structured to serve as a foundational resource for professionals seeking to understand and explore the scientific landscape of this intriguing molecule.
Part 1: Core Chemical and Physical Identity
A precise understanding of a molecule's structure and properties is the bedrock of all subsequent research. This section delineates the fundamental chemical and physical characteristics of trans-13-Docosenamide.
Chemical Structure and Nomenclature
Trans-13-Docosenamide is a long-chain, monounsaturated primary fatty acid amide. Its structure consists of a 22-carbon backbone with a single carbon-carbon double bond located between carbons 13 and 14. The designation "trans" (or (E) in IUPAC nomenclature) specifies that the carbon chains are on opposite sides of this double bond. A primary amide group (-CONH₂) terminates the carboxylic acid end of the chain.
Caption: Skeletal representation of trans-13-Docosenamide.
Physicochemical Properties
The physical properties of a compound dictate its handling, formulation, and behavior in both industrial and biological systems. While much of the commercially available data pertains to its more common cis-isomer, the properties are generally similar.
| Property | Value | Reference(s) |
| Appearance | White to off-white waxy solid, flakes, or powder. | [4][5] |
| Melting Point | 75-85 °C | [3][4][5] |
| Solubility | Practically insoluble in water. Soluble in isopropanol and other organic solvents like alcohols, esters, and ketones. | [3][4][5] |
| Thermal Stability | Exhibits good thermal stability, a property exploited in high-temperature polymer processing. | [5] |
Part 2: Biological Significance and Hypothesized Mechanisms of Action
While industrial applications are well-documented, the biological role of trans-13-Docosenamide is an area of nascent research. Its identity as a fatty acid amide provides a strong rationale for investigating its role as a signaling molecule. It is important to note that much of the existing biological research has been conducted on its cis-isomer, erucamide, which has shown activities such as promoting angiogenesis and modulating fluid balance.[6][7] The structural similarities suggest that the trans-isomer may possess its own unique or overlapping biological functions.
The Fatty Acid Amide Signaling Family
Fatty acid amides are a class of endogenous lipid signaling molecules. The most well-known member is anandamide (N-arachidonoylethanolamide), an endocannabinoid that activates cannabinoid receptors (CB1 and CB2).[8] Another member, oleamide, has been identified as a sleep-inducing substance.[9] These molecules are typically synthesized on-demand and their signals are terminated by enzymatic degradation, primarily by Fatty Acid Amide Hydrolase (FAAH).[8][9] Given its structure, trans-13-Docosenamide is a plausible substrate for FAAH and could modulate the endocannabinoid system.
Hypothesized Targets and Pathways
Based on the known pharmacology of related lipids, two primary signaling systems emerge as high-priority targets for investigation:
-
The Endocannabinoid System: Trans-13-Docosenamide could act as an inhibitor of the FAAH enzyme. By competing with anandamide for degradation by FAAH, it could elevate the endogenous levels of anandamide, leading to enhanced CB1 and CB2 receptor activation.[8][10] This indirect agonism could produce analgesic, anxiolytic, and anti-inflammatory effects.[9]
-
Peroxisome Proliferator-Activated Receptors (PPARs): PPARs are nuclear receptors that function as ligand-activated transcription factors regulating genes involved in lipid metabolism and inflammation.[11] Fatty acids and their derivatives are known natural ligands for PPARs.[11] It is highly conceivable that trans-13-Docosenamide could bind to and activate PPAR isoforms (α, γ, or δ), thereby influencing metabolic and inflammatory gene expression.[12][13]
Caption: Hypothesized molecular targets of trans-13-Docosenamide.
Part 3: Key Experimental Protocols
To validate the hypothesized mechanisms of action, robust and reproducible experimental protocols are required. The following sections provide detailed, step-by-step methodologies for assessing the interaction of trans-13-Docosenamide with FAAH and PPARs.
Protocol: In Vitro FAAH Inhibition Assay (Fluorometric)
Principle: This assay quantifies the ability of a test compound to inhibit the enzymatic activity of FAAH. The enzyme hydrolyzes a specific, non-fluorescent substrate to release a highly fluorescent product, 7-amino-4-methylcoumarin (AMC).[14][15] A reduction in the rate of fluorescence generation in the presence of the test compound indicates inhibition.
Materials:
-
Recombinant Human FAAH Enzyme
-
FAAH Assay Buffer (e.g., 125 mM Tris-HCl, pH 9.0, 1 mM EDTA)[16]
-
FAAH Fluorometric Substrate (e.g., AMC arachidonoyl amide)[15][16]
-
Trans-13-Docosenamide (test inhibitor)
-
Known FAAH inhibitor (positive control, e.g., JZL 195)[16]
-
DMSO (vehicle solvent)
-
96-well solid black microplate
-
Fluorescence plate reader (Excitation: 340-360 nm, Emission: 450-465 nm)[15][16]
Procedure:
-
Compound Preparation: Prepare a 10 mM stock solution of trans-13-Docosenamide in DMSO. Create a serial dilution series (e.g., 100 µM to 1 nM) in FAAH Assay Buffer.
-
Assay Plate Setup:
-
Test Wells: Add 10 µL of each trans-13-Docosenamide dilution.
-
Positive Control Wells: Add 10 µL of a known FAAH inhibitor.
-
100% Activity (Vehicle) Wells: Add 10 µL of DMSO diluted in assay buffer.
-
Background Wells: Add 180 µL of Assay Buffer and 10 µL of vehicle.
-
-
Enzyme Addition: Add 170 µL of FAAH Assay Buffer to all wells except the Background wells. Add 10 µL of diluted FAAH enzyme solution to all wells except the Background wells.
-
Pre-incubation: Gently mix and incubate the plate for 10-15 minutes at 37°C to allow the inhibitor to interact with the enzyme.
-
Reaction Initiation: Add 10 µL of the FAAH Substrate to all wells.
-
Measurement: Immediately place the plate in the reader, pre-heated to 37°C. Measure fluorescence kinetically every 60 seconds for 30-60 minutes.
-
Data Analysis:
-
Subtract the fluorescence of the background wells from all other readings.
-
Calculate the reaction rate (V₀) for each well by determining the slope of the linear portion of the fluorescence vs. time curve.
-
Calculate the percent inhibition for each concentration of trans-13-Docosenamide relative to the vehicle control.
-
Plot percent inhibition vs. log[inhibitor concentration] and fit the data to a dose-response curve to determine the IC₅₀ value.
-
Protocol: PPARγ Reporter Gene Assay
Principle: This cell-based assay measures the activation of a PPAR isoform.[17] Cells are engineered to express the PPARγ protein and a reporter gene (e.g., luciferase) linked to a PPAR-responsive DNA element (PPRE).[18][19] If the test compound binds to and activates PPARγ, the receptor-ligand complex binds to the PPRE and drives the expression of luciferase. The resulting light output, measured with a luminometer, is directly proportional to PPARγ activation.[1]
Materials:
-
HEK293T or other suitable host cell line
-
PPARγ expression vector
-
PPRE-luciferase reporter vector
-
Transfection reagent
-
Cell Culture Medium (e.g., DMEM with 10% FBS)
-
Trans-13-Docosenamide (test compound)
-
Known PPARγ agonist (positive control, e.g., Rosiglitazone)[1]
-
DMSO (vehicle solvent)
-
96-well clear-bottom white cell culture plate
-
Luciferase assay reagent kit
-
Luminometer
Procedure:
-
Cell Seeding: Seed HEK293T cells into a 96-well plate at a density that will result in ~80-90% confluency at the time of transfection.
-
Transfection: Co-transfect the cells with the PPARγ expression vector and the PPRE-luciferase reporter vector using a suitable lipid-based transfection reagent according to the manufacturer's protocol. Incubate for 18-24 hours.
-
Compound Treatment:
-
Prepare serial dilutions of trans-13-Docosenamide and the positive control (Rosiglitazone) in cell culture medium. Ensure the final DMSO concentration is ≤0.1%.
-
Aspirate the transfection medium and add 100 µL of the compound dilutions to the respective wells. Include vehicle-only wells as a negative control.
-
-
Incubation: Incubate the plate for an additional 22-24 hours at 37°C in a CO₂ incubator.[20]
-
Lysis and Luciferase Measurement:
-
Aspirate the medium from the wells.
-
Lyse the cells by adding the luciferase assay lysis buffer provided in the kit.
-
Add the luciferase substrate to each well.
-
Immediately measure the luminescence using a plate-reading luminometer.
-
-
Data Analysis:
-
Normalize the raw luminescence units (RLU) by subtracting the average RLU of the vehicle control wells.
-
Calculate the fold activation for each compound concentration by dividing the normalized RLU by the average RLU of the vehicle control.
-
Plot fold activation vs. log[compound concentration] and fit the data to determine the half-maximal effective concentration (EC₅₀).
-
Caption: Workflow for a PPAR activation reporter gene assay.
Part 4: Conclusion and Future Directions
Trans-13-Docosenamide represents a scientifically intriguing yet understudied molecule. While its industrial relevance is established through its more common cis-isomer, its potential as a bioactive lipid modulator is largely unexplored. The structural rationale for its interaction with key signaling pathways, including the endocannabinoid and PPAR systems, is strong. The experimental protocols detailed in this guide provide a clear roadmap for researchers to begin systematically characterizing its pharmacological profile.
Future research should focus on:
-
Direct Target Validation: Confirming the binding and functional modulation of FAAH and PPARs through rigorous in vitro assays.
-
Isomer Specificity: Directly comparing the biological activities of the trans and cis isomers to understand the structural determinants of their effects.
-
In Vivo Efficacy: Progressing to cell culture and animal models to investigate its effects on physiological processes such as inflammation, pain perception, and metabolic homeostasis.
-
Metabolic Stability: Determining its metabolic fate and identifying the enzymes responsible for its biosynthesis and degradation.
For drug development professionals, trans-13-Docosenamide and its analogs could serve as a novel scaffold for developing therapeutics targeting the rich and complex biology of fatty acid amide signaling. This guide serves as a starting point for unlocking that potential.
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